Cas no 1250996-09-8 (tert-butyl 4-(piperidin-3-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 4-(piperidin-3-yl)piperidine-1-carboxylate
• CAS No: 1250996-09-8
• MF: C₁₅H₂₈N₂O₂
• MW: 268.395024299622
• CID: 2194290
• PubChem ID: 82379479
• Update Time: 2025-05-19

tert-butyl 4-(piperidin-3-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3,4-bipiperidine-1-carboxylate
• SCHEMBL26121663
• tert-butyl 4-(piperidin-3-yl)piperidine-1-carboxylate
• tert-Butyl [3,4'-bipiperidine]-1'-carboxylate
• CS-0513901
• F51769
• EN300-270083
• tert-Butyl[3,4'-bipiperidine]-1'-carboxylate
• 1250996-09-8
• tert-butyl 4-piperidin-3-ylpiperidine-1-carboxylate
• AAC99609
• 890-761-2

• Inchi： 1S/C15H28N2O2/c1-15(2,3)19-14(18)17-9-6-12(7-10-17)13-5-4-8-16-11-13/h12-13,16H,4-11H2,1-3H3
• InChI Key： LCONZSJOQNGGPV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CC1)C1CNCCC1)=O

Computed Properties

• Exact Mass: 268.215078140g/mol
• Monoisotopic Mass: 268.215078140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl 4-(piperidin-3-yl)piperidine-1-carboxylate

Comprehensive Overview of tert-butyl 4-(piperidin-3-yl)piperidine-1-carboxylate (CAS No. 1250996-09-8)

The compound tert-butyl 4-(piperidin-3-yl)piperidine-1-carboxylate (CAS No. 1250996-09-8) is a highly versatile intermediate in organic synthesis, particularly in the pharmaceutical and agrochemical industries. Its unique structural features, including the piperidine and tert-butyl carboxylate moieties, make it a valuable building block for the development of bioactive molecules. Researchers and chemists frequently search for this compound due to its applications in drug discovery, medicinal chemistry, and peptide synthesis. The growing interest in small molecule therapeutics and heterocyclic compounds has further amplified its relevance in modern research.

One of the key reasons for the popularity of tert-butyl 4-(piperidin-3-yl)piperidine-1-carboxylate is its role in the synthesis of kinase inhibitors and GPCR-targeted drugs. With the rise of personalized medicine and targeted therapies, this compound has garnered attention for its potential in designing next-generation pharmaceuticals. Additionally, its stability and solubility properties make it a preferred choice for high-throughput screening and combinatorial chemistry. Users often inquire about its synthetic routes, purification methods, and scalability, reflecting the compound's importance in industrial applications.

From a structural-activity relationship (SAR) perspective, the tert-butyl group in tert-butyl 4-(piperidin-3-yl)piperidine-1-carboxylate provides steric protection, enhancing the compound's stability under various reaction conditions. This feature is particularly valuable in multi-step syntheses, where protecting groups play a critical role. The piperidine ring contributes to the compound's bioavailability, a topic frequently explored in drug design forums. As the demand for central nervous system (CNS) drugs increases, this compound's potential in modulating neurotransmitter receptors has become a hot topic among researchers.

In the context of green chemistry, tert-butyl 4-(piperidin-3-yl)piperidine-1-carboxylate has been studied for its compatibility with environmentally friendly solvents and catalytic systems. With sustainability becoming a priority in chemical manufacturing, users often search for eco-friendly synthesis protocols involving this compound. Its applications in bioconjugation and proteomics further highlight its interdisciplinary utility, bridging gaps between organic chemistry and life sciences.

Another trending topic related to this compound is its use in machine learning-assisted drug discovery. As artificial intelligence (AI) transforms the pharmaceutical industry, tert-butyl 4-(piperidin-3-yl)piperidine-1-carboxylate has emerged as a candidate for virtual screening and molecular docking studies. Researchers are increasingly interested in its 3D conformational properties and interaction profiles with biological targets. This aligns with the broader shift toward computational chemistry and in silico modeling in modern research.

Quality control and analytical characterization of tert-butyl 4-(piperidin-3-yl)piperidine-1-carboxylate are also frequently discussed topics. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for verifying its purity and structural integrity. Given the compound's role in preclinical development, ensuring batch-to-batch consistency is critical. This has led to increased searches for certified reference standards and validated analytical methods.

In summary, tert-butyl 4-(piperidin-3-yl)piperidine-1-carboxylate (CAS No. 1250996-09-8) is a multifaceted compound with significant applications in drug discovery, material science, and biotechnology. Its structural versatility, combined with its relevance to cutting-edge research areas like AI-driven chemistry and sustainable synthesis, ensures its continued prominence in scientific literature. As the field evolves, this compound is likely to remain a cornerstone in the development of innovative therapeutic agents and functional materials.